Cas no 143488-44-2 (1,3,5,2,4-Trioxadiphosphocane-6-methanol,2,4,7-trihydroxy-6-methyl-, 2,4-dioxide, trans- (9CI))

• Product Name: 1,3,5,2,4-Trioxadiphosphocane-6-methanol,2,4,7-trihydroxy-6-methyl-, 2,4-dioxide, trans- (9CI)
• CAS No: 143488-44-2
• MF: C₅H₁₂O₉P₂
• MW: 278.09090423584
• CID: 175012
• PubChem ID: 126747
• Update Time: 2025-04-19

1,3,5,2,4-Trioxadiphosphocane-6-methanol,2,4,7-trihydroxy-6-methyl-, 2,4-dioxide, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5,2,4-Trioxadiphosphocane-6-methanol,2,4,7-trihydroxy-6-methyl-, 2,4-dioxide, trans- (9CI)
• (6S,7R)-2,4-dihydroxy-6-(hydroxymethyl)-6-methyl-2,4-dioxo-1,3,5,2λ⁵,4λ⁵-trioxadiphosphocan-7-ol
• (6S,7R)-6-(hydroxymethyl)-6-methyl-1,3,5,2,4-trioxadiphosphocane-2,4,7-triol 2,4-dioxide
• 1,3,5,2,4-Trioxadiphosphocane-6-methanol, 2,4,7-trihydroxy-6-methyl-, 2,4-dioxide, trans-
• 3-Methyl-1,2,3,4-tetrahydroxybutane-1,3-cyclic bisphosphate
• 3-Mthbcp
• (2R,4S,6S,7R)-6-(hydroxymethyl)-6-methyl-1,3,5,2,4-trioxadiphosphocane-2,4,7-triol 2,4-dioxide
• (6S,7R)-2,4-dihydroxy-6-(hydroxymethyl)-6-methyl-2,4-dioxo-1,3,5,2lambda5,4lambda5-trioxadiphosphocan-7-ol
• 2-C-Methyl-D-erythritol 2,4-cyclodiphosphate
• DB03961
• 2C-METHYL-D-ERYTHRITOL 2,4-CYCLODIPHOSPHATE
• DTXSID501123383
• CHEBI:18425
• SCHEMBL11952572
• Q27103069
• PD059544
• 143488-44-2
• 2-C-methyl-D-erythritol 2,4-cyclic diphosphate
• NS00070432

• Inchi： 1S/C5H12O9P2/c1-5(3-6)4(7)2-12-15(8,9)14-16(10,11)13-5/h4,6-7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-,5+/m1/s1
• InChI Key： SFRQRNJMIIUYDI-UHNVWZDZSA-N
• SMILES： P1(=O)(O)OP(=O)(O)OC[C@H]([C@](C)(CO)O1)O

Computed Properties

• Exact Mass: 277.996
• Monoisotopic Mass: 277.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 483.1°Cat760mmHg
• Flash Point: 246°C
• Refractive Index: 1.53
• PSA: 162.37000
• LogP: -0.63750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic pyrophosphates